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Compound of Interest

Compound Name: YM-155 hydrochloride

CAS No.: 355406-09-6

Cat. No.: B1602956

Get Quote

Executive Summary & Mechanism of Action
YM-155 is a small-molecule suppressant of Survivin (BIRC5), a member of the inhibitor of

apoptosis (IAP) protein family. Unlike standard chemotherapy, YM-155 disrupts the

transcriptional activation of the survivin gene promoter.

The Critical Challenge: YM-155 possesses a short plasma half-life in mice (approx. 1–2 hours).

Consequently, transient exposure (bolus dosing) is often insufficient to suppress survivin long

enough to induce apoptosis, leading to perceived "drug failure." Conversely, sustained

exposure (continuous infusion) maximizes efficacy but narrows the therapeutic window,

increasing the risk of renal toxicity (Acute Tubular Necrosis).

Mechanism & Toxicity Pathway[1]
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Figure 1: Dual-pathway logic showing the efficacy mechanism (Survivin suppression) versus

the dose-limiting toxicity mechanism (Renal accumulation).[1]

Formulation & Stability Guide
Technical Note on Salt Forms: Most literature references "YM-155" as Sepantronium Bromide

(MW: ~443.3 g/mol ). If you are using YM-155 Hydrochloride, the active cation is identical, but

you must correct the Molecular Weight (MW) during calculation to ensure equimolar dosing.

Solubility Profile
Solvent Max Solubility Stability (25°C) In Vivo Suitability

Water / Saline ~44 mg/mL (100 mM) < 24 Hours
High (Preferred

Vehicle)

DMSO ~9 mg/mL (20 mM) Months (-20°C)
Low (Avoid high % in

pumps)

PBS (pH 7.4) ~1 mg/mL Variable
Moderate (Risk of

precipitation)

Critical Protocol - Preparation for Infusion:

Dissolve: Dissolve YM-155 powder in sterile 0.9% Saline (Not PBS initially).

Filter: Pass through a 0.22 µm PES syringe filter.

Check pH: Ensure pH is near neutral (6.0–7.5). YM-155 is stable in saline for 7 days at 37°C,

making it suitable for osmotic minipumps.
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Administration Protocols
Protocol A: 7-Day Continuous Infusion (Recommended)
Rationale: Due to rapid clearance, maintaining a steady-state plasma concentration (Css) is

required for survivin suppression.

Step-by-Step Workflow:

Dose Calculation:

Target Dose: 3 mg/kg/day to 5 mg/kg/day.

Note: Doses >5 mg/kg/day significantly increase the risk of renal toxicity and weight loss

>15%.

Pump Loading:

Use Alzet® osmotic minipumps (e.g., Model 1007D for 7-day mice studies).

Fill pumps with YM-155/Saline solution under sterile conditions.

Priming: Incubate pumps in sterile saline at 37°C for 4–12 hours (per manufacturer specs)

before implantation to ensure immediate drug delivery.

Implantation:

Anesthetize mouse (Isoflurane).

Make a small SC incision on the flank.

Insert pump into the subcutaneous pocket.

Close with wound clips.

Protocol B: Intravenous/Intraperitoneal Bolus
(Alternative)
Rationale: Used only when infusion is impossible. Requires frequent dosing.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Route: IP or IV (Tail Vein).

Schedule: Daily (QD) or Twice Daily (BID) for 5 days on / 2 days off.

Dose:10 mg/kg (Bolus doses must be higher to achieve transient Cmax, but efficacy is

generally lower than infusion).

Decision Logic for Dosing

Select Administration Route

Is Half-Life Critical?

Continuous Infusion
(Osmotic Pump)

Yes (YM-155 t1/2 < 2h)

Bolus Injection
(IP / IV)

No (Resource Limited)

Max Efficacy
(Steady State Suppression)

Lower Efficacy
(Transient Suppression)

Click to download full resolution via product page

Figure 2: Decision matrix favoring continuous infusion due to YM-155's pharmacokinetic profile.

Toxicity Monitoring & Management
The Maximum Tolerated Dose (MTD) in mice is generally considered 5–10 mg/kg depending

on the strain and schedule. The Dose-Limiting Toxicity (DLT) is renal injury.

Toxicity Markers Table
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Marker Observation Action Level Corrective Action

Body Weight >10% Loss Warning
Supplement with gel

food/hydration.

Body Weight >20% Loss Critical

Terminate animal or

remove pump

immediately.

Creatinine Elevated >2x Baseline Critical

Indicates Acute

Tubular Necrosis.

Stop dosing.

Urine Microalbuminuria Warning

Early sign of renal

stress. Reduce dose

by 50%.

Behavior
Hunching /

Piloerection
Warning

Sign of distress/pain.

Check injection site.[2]

Troubleshooting Guide (FAQ)
Q1: My YM-155 solution precipitated inside the osmotic pump after 3 days. Why?

Diagnosis: Likely used PBS or a high-pH buffer. YM-155 salts are less soluble in high

salt/phosphate environments compared to pure saline or water.

Fix: Re-formulate using 0.9% Sterile Saline. Do not use PBS for pump loading.

Q2: I treated mice with 10 mg/kg bolus IP, but the tumors are not shrinking.

Diagnosis: Pharmacokinetic failure. The drug clears too fast to suppress survivin

continuously.

Fix: Switch to 3–5 mg/kg Continuous Infusion (7-day). If infusion is impossible, switch to BID

(twice daily) dosing to maintain trough levels.

Q3: Mice are dying suddenly without significant weight loss.

Diagnosis: Acute renal failure or embolism (if IV).
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Fix: Check serum creatinine. If normal, ensure the drug is fully dissolved; particulate matter

in IV/IP injections can cause embolisms. Filter all solutions (0.22 µm) before administration.

Q4: Can I combine YM-155 with chemotherapy (e.g., Paclitaxel)?

Insight: Yes, YM-155 is often synergistic with taxanes and platins.

Warning: Both agents can be toxic. Start YM-155 at 3 mg/kg (infusion) when combining with

standard-dose chemotherapy to avoid cumulative toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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